Cas no 30385-19-4 (1,7-Octadien-3-ol)

• Product Name: 1,7-Octadien-3-ol
• CAS No: 30385-19-4
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 293090
• PubChem ID: 545738
• Update Time: 2025-04-19

1,7-Octadien-3-ol Chemical and Physical Properties

Names and Identifiers

• 1,7-Octadien-3-ol
• octa-1,7-dien-3-ol
• InChI=1/C8H14O/c1-3-5-6-7-8(9)4-2/h3-4,8-9H,1-2,5-7H2
• 30385-19-4
• octa-1,7-diene-3-ol
• PCELKVAQHUEQKH-UHFFFAOYSA-
• SCHEMBL1074835
• AKOS024437042
• 1,7-octadien 3-ol
• DTXSID30337972

• Inchi： 1S/C8H14O/c1-3-5-6-7-8(9)4-2/h3-4,8-9H,1-2,5-7H2
• InChI Key： PCELKVAQHUEQKH-UHFFFAOYSA-N
• SMILES： OC(C=C)CCCC=C

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 86.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols